molecular formula C14H10F3N3O2S B2513705 5-oxo-N-(2-(trifluoromethyl)phenyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide CAS No. 443329-54-2

5-oxo-N-(2-(trifluoromethyl)phenyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

Cat. No. B2513705
M. Wt: 341.31
InChI Key: KSEYNTDMPZFCGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-oxo-N-(2-(trifluoromethyl)phenyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C14H10F3N3O2S and its molecular weight is 341.31. The purity is usually 95%.
BenchChem offers high-quality 5-oxo-N-(2-(trifluoromethyl)phenyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-oxo-N-(2-(trifluoromethyl)phenyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

  • Novel Synthetic Pathways: Research has developed new synthetic routes for creating functionalized imidazo[2,1‐b]thiazoles and thiazolo[3,2‐a]pyrimidines, providing a foundation for further exploration of similar compounds with potential applications in medicinal chemistry and materials science (Peterlin-Mašič et al., 2000). These methods offer novel approaches to generate compounds that could have unique physical, chemical, or biological properties.
  • Heterocyclic Compounds: The synthesis of thiazolo and triazolo pyrimidines, along with pyrimido triazine derivatives, illustrates the versatility of these heterocyclic frameworks for generating compounds with potential applications in drug discovery, agrochemicals, and material sciences (Haiza et al., 2000).

Biological Properties

  • Medicinal Applications: A study on the preparation of thiadiazolo pyrimidines discussed their use in allergy medication and anti-microbial studies, hinting at the broader pharmacological potential of thiazolo pyrimidine derivatives. These compounds show promise for further investigation into their medicinal properties, including anti-inflammatory and antimicrobial activities (Moradivalikboni et al., 2014).
  • Anti-inflammatory Activity: The synthesis and evaluation of 5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidine-6-carboxamides revealed certain compounds with promising anti-inflammatory effects in preclinical models. Such findings underscore the therapeutic potential of thiazolo pyrimidine derivatives as anti-inflammatory agents (Doria et al., 1986).

properties

IUPAC Name

5-oxo-N-[2-(trifluoromethyl)phenyl]-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10F3N3O2S/c15-14(16,17)9-3-1-2-4-10(9)19-11(21)8-7-18-13-20(12(8)22)5-6-23-13/h1-4,7H,5-6H2,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSEYNTDMPZFCGL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CSC2=NC=C(C(=O)N21)C(=O)NC3=CC=CC=C3C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10F3N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-oxo-N-(2-(trifluoromethyl)phenyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

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